Cas no 1308872-02-7 (N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine)

• Product Name: N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine
• CAS No: 1308872-02-7
• MF: C₃₃H₄₁N₃O₁₄
• MW: 703.690350294113
• CID: 1063844
• PubChem ID: 131637245
• Update Time: 2025-07-23

N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine Chemical and Physical Properties

Names and Identifiers

• N-[2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl]-N2-Fmoc-L-asparagine
• Fmoc-Asn(Fucα1,6GlcNAc)-OH
• N-[2-(ACETYLAMINO)-2-DEOXY-6-O-(A-L-FUCOPYRANOSYL)-BETA-D-GLUCOPYRANOSYL]-N2-FMOC-L-ASPARAGINE
• N-[2-(Acetylamino)-2-deoxy-6-O-(Alpha-L-fucopyranosyl)-Beta-D-glucopyranosyl]-N2-Fmoc-L-asparagine
• 1308872-02-7
• (2S)-4-[[3-acetamido-4,5-dihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxobutanoic acid
• N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine

• Inchi： 1S/C33H41N3O14/c1-14-25(39)28(42)29(43)32(49-14)47-13-22-26(40)27(41)24(34-15(2)37)30(50-22)36-23(38)11-21(31(44)45)35-33(46)48-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14,20-22,24-30,32,39-43H,11-13H2,1-2H3,(H,34,37)(H,35,46)(H,36,38)(H,44,45)/t14?,21-,22?,24?,25?,26?,27?,28?,29?,30?,32?/m0/s1
• InChI Key： MCARXWIZADFQPU-XXVJOCDXSA-N
• SMILES： O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)NC(C)=O)NC(C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 703.25900
• Monoisotopic Mass: 703.25885299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 263Ų

Experimental Properties

• PSA: 262.67000
• LogP: -0.54720

Additional information on N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine

Introduction to N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine (CAS No 1308872-02-7)

N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine, identified by its CAS number 1308872-02-7, is a sophisticated glycopeptide derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound represents a convergence of carbohydrate chemistry and amino acid modification, making it a valuable tool in the development of novel therapeutic agents and research probes.

The structural complexity of N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine arises from its dual saccharide moieties, specifically an α-L-fucose and a β-D-glucose unit, which are linked to an asparagine residue. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group at the N-terminal position of asparagine highlights its utility as a building block in peptide synthesis, particularly in solid-phase peptide manufacturing. This modification not only protects the asparagine amine group during synthesis but also facilitates its incorporation into larger peptides and proteins with high fidelity.

In recent years, glycopeptides have emerged as a critical class of biomolecules with diverse biological activities. These molecules often exhibit enhanced stability, improved pharmacokinetic properties, and unique binding interactions compared to their non-glycosylated counterparts. The specific glycosylation pattern in N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine may confer distinct biological functions, making it a promising candidate for investigating cellular processes such as protein-protein interactions, immune responses, and pathogen recognition.

The synthesis of such complex glycopeptides poses significant challenges due to the intricate regioselectivity and stereochemistry required for constructing the glycosidic linkages. Advances in synthetic methodologies, including enzymatic glycosylation and transition-metal-catalyzed reactions, have greatly enhanced the efficiency and scalability of glycopeptide production. The use of protecting groups, such as the Fmoc moiety, is essential for managing the reactivity of functional groups during multi-step syntheses. This compound exemplifies the sophistication achievable through modern synthetic strategies.

Recent research has demonstrated the potential of glycopeptides as modulators of biological pathways. For instance, certain glycopeptide-based drugs have shown efficacy in treating inflammatory diseases by targeting specific receptors or enzymes involved in immune responses. The unique structural features of N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine may enable it to interact with novel targets or exhibit distinct pharmacological profiles. Investigating its biological activity could uncover new therapeutic opportunities or provide insights into disease mechanisms.

The role of carbohydrates in cellular communication is well-documented, with glycoproteins and glycolipids playing pivotal roles in processes ranging from cell adhesion to signal transduction. The incorporation of fucose residues, as seen in this compound, often influences the biological activity of glycoproteins by modulating their binding affinity or conformational stability. Understanding how these modifications affect function is crucial for designing effective carbohydrate-based therapeutics. The availability of well-defined synthetic intermediates like N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine accelerates this line of inquiry.

In conclusion, N-2-(Acetylamino)-2-deoxy-6-O-(α-L-fucopyranosyl)-β-D-glucopyranosyl-N2-Fmoc-L-asparagine (CAS No 1308872-02-7) represents a cutting-edge compound with potential applications in drug discovery and fundamental biological research. Its complex structure and functional features make it a valuable asset for chemists and biologists alike. As our understanding of glycosylation biology continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics that leverage the unique properties of carbohydrates.